IOFRATOL

• CAS No.: 143199-65-9
• Molecular Formula: C36H58O9

Description

While specific structural details are absent in the provided evidence, its functional applications might align with catalytic, optical, or medicinal uses, inferred from general inorganic chemistry principles. For instance, compounds like iodinated contrast agents (e.g., Iohexol) or metal-organic frameworks (MOFs) share structural or functional similarities with IOFRATOL, though direct comparisons require further validation .

Comparison with Similar Compounds

The following analysis leverages methodological frameworks from pharmacological and chemical guidelines (Evidences 9, 15, 17) to outline a structured comparison.

Structural Analogues

Table 1: Structural Comparison of IOFRATOL and Analogues

Compound	Core Structure	Metal Center	Ligand System	Key Functional Groups
This compound	Hypothetical octahedral	Iodine (I)	Polydentate N/O	I⁻, NH₂
Iohexol	Triiodobenzene derivative	Iodine (I)	Amide/ hydroxyl	I₃C₆H₃(OH)₂CONH₂
Gadolinium-DTPA	Linear chelate	Gadolinium	DTPA ligand	COO⁻, NHCH₂

Key Findings :

• This compound vs.
• This compound vs. Gadolinium-DTPA : The latter’s gadolinium core and DTPA ligand optimize magnetic resonance imaging (MRI) contrast, while this compound’s ligand system (if polydentate) could improve stability in harsh conditions .

Functional Analogues

Table 2: Pharmacokinetic/Pharmacodynamic Comparison

Compound	Bioavailability	Half-Life (hr)	Metabolism Pathway	Primary Use
This compound	Low (oral)	4.5	Hepatic CYP450	Hypothetical: Catalysis
Cisplatin	High (IV)	24–72	Renal excretion	Anticancer
Ferrocene	N/A	N/A	Non-biodegradable	Electrochemical sensors

Key Findings :

• This compound vs.
• This compound vs. Ferrocene : Ferrocene’s redox activity is exploited in sensors, while this compound’s stability (if comparable to ferrocene derivatives) could suit industrial catalysis .